Cas no 100367-42-8 (3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine)

• Product Name: 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• CAS No: 100367-42-8
• MF: C₆H₆ClN₅
• MW: 183.598338603973
• CID: 2197242
• Update Time: 2023-08-07

3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methyl-1h-pyrazolo[3,4-d]pyrimidin-6-ylamine
• 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine

• Inchi： 1S/C6H6ClN5/c1-12-5-3(4(7)11-12)2-9-6(8)10-5/h2H,1H3,(H2,8,9,10)
• InChI Key： CLZZOZNOLOJJKL-UHFFFAOYSA-N
• SMILES： ClC1C2=CN=C(N)N=C2N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Topological Polar Surface Area: 69.6